Cas no 854724-89-3 (3,4-dimethylcyclohex-3-ene-1-sulfonyl chloride)

• Product Name: 3,4-dimethylcyclohex-3-ene-1-sulfonyl chloride
• CAS No: 854724-89-3
• MF: C₈H₁₃ClO₂S
• MW: 208.705620527267
• CID: 5225023
• PubChem ID: 55280024
• Update Time: 2026-03-07

3,4-dimethylcyclohex-3-ene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-sulfonyl chloride, 3,4-dimethyl-
• 3,4-dimethylcyclohex-3-ene-1-sulfonyl chloride

• Inchi： 1S/C8H13ClO2S/c1-6-3-4-8(5-7(6)2)12(9,10)11/h8H,3-5H2,1-2H3
• InChI Key： XPALHSKSKCJRBO-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)CCC(C)=C(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3,4-dimethylcyclohex-3-ene-1-sulfonyl chloride

Professional Introduction to 3,4-dimethylcyclohex-3-ene-1-sulfonyl chloride (CAS No. 854724-89-3)

3,4-dimethylcyclohex-3-ene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 854724-89-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural features of 3,4-dimethylcyclohex-3-ene-1-sulfonyl chloride, particularly its cyclohexene backbone substituted with methyl groups at the 3 and 4 positions, contribute to its unique reactivity and make it a valuable building block in the development of complex chemical entities.

The sulfonyl chloride functional group present in this molecule is highly reactive and serves as a versatile tool for introducing sulfonamide derivatives into molecular frameworks. Sulfonamides are a crucial class of pharmacophores found in numerous therapeutic agents, including antibiotics, anti-inflammatory drugs, and antiviral medications. The ability to efficiently convert sulfonyl chlorides into sulfonamides has made them indispensable in medicinal chemistry. In recent years, advancements in synthetic methodologies have further highlighted the importance of sulfonyl chlorides as synthetic intermediates, enabling more efficient and scalable production processes.

One of the most compelling aspects of 3,4-dimethylcyclohex-3-ene-1-sulfonyl chloride is its potential application in the synthesis of novel sulfonamide-based drugs. The cyclohexene ring provides a rigid scaffold that can be modified at multiple positions, allowing for the creation of diverse molecular architectures. This flexibility is particularly valuable in drug discovery efforts, where structural diversity is often correlated with improved pharmacological activity. Recent studies have demonstrated that compounds derived from cyclohexene sulfonyl chlorides exhibit promising biological properties, making them attractive candidates for further investigation.

From a synthetic chemistry perspective, 3,4-dimethylcyclohex-3-ene-1-sulfonyl chloride offers several advantages over other sulfonyl chloride derivatives. The presence of methyl groups at the 3 and 4 positions enhances the stability of the molecule while also influencing its electronic properties. This can be leveraged to optimize reaction conditions and improve yields in multi-step syntheses. Additionally, the cyclohexene moiety can participate in various chemical transformations, such as epoxide ring-opening reactions or Diels-Alder cycloadditions, providing additional pathways for molecular elaboration.

In recent years, there has been growing interest in the development of green chemistry approaches within the pharmaceutical industry. 3,4-dimethylcyclohex-3-ene-1-sulfonyl chloride fits well into this paradigm due to its compatibility with environmentally friendly synthetic methods. For instance, catalytic processes that minimize waste and energy consumption have been explored as alternatives to traditional stoichiometric reactions. These innovations not only align with regulatory pressures but also enhance the sustainability of drug manufacturing processes.

The pharmaceutical industry continually seeks new scaffolds and functional groups that can enhance drug efficacy and reduce side effects. The unique structural features of 3,4-dimethylcyclohex-3-ene-1-sulfonyl chloride make it an appealing candidate for generating novel drug candidates. By leveraging its reactivity and structural versatility, chemists can design molecules with tailored properties for specific therapeutic applications. This underscores the importance of intermediates like 854724-89-3 in driving innovation within medicinal chemistry.

Another area where 3,4-dimethylcyclohex-3-ene-1-sulfonyl chloride shows promise is in materials science applications. Sulfonyl chlorides can be used to modify polymers and other materials by introducing sulfonamide linkages or other functional groups. These modifications can alter material properties such as solubility or mechanical strength, making them useful in various industrial applications. Furthermore, the cyclohexene ring can serve as a handle for further functionalization via cross-coupling reactions or other transition-metal-catalyzed processes.

The synthesis of 854724-89-3 itself is an intriguing challenge that highlights modern advancements in organic synthesis techniques. Modern methodologies have enabled more efficient routes to complex sulfonyl chlorides compared to traditional approaches. For example, direct sulfonylation followed by chlorination or alternative methods involving metal-mediated reactions have been explored to improve yields and reduce byproduct formation. These developments are critical for ensuring that high-purity intermediates are available for subsequent synthetic steps.

In conclusion, 854724-89-3 represents a significant compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for generating biologically active molecules and functionalized materials alike. As research continues to uncover new synthetic strategies and applications, 854724-89-3 will likely remain at the forefront of chemical innovation.